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Compound of Interest

Compound Name: tert-Butyl chloroacetate

Cat. No.: B093202

Technical Support Center: tert-Butyl
Chloroacetate

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of tert-butyl chloroacetate.

Frequently Asked Questions (FAQSs)
1. What is tert-butyl chloroacetate and what are its primary hazards?

Tert-butyl chloroacetate (CAS No. 107-59-5) is a clear, colorless to yellow liquid with a strong,
camphor-like odor.[1] It is a flammable liquid and vapor that is harmful if swallowed, inhaled, or

in contact with skin.[2][3] It can cause serious eye irritation and may cause skin sensitization by
contact.[1] It is also very toxic to aquatic life.[3]

2. What are the immediate first aid measures in case of exposure?
Immediate medical attention is required for any significant exposure.[2]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, making
sure to flush under the eyelids.[2]

o Skin Contact: Remove contaminated clothing and wash the affected skin area immediately
with plenty of water for at least 15 minutes.[4]
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 Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide
artificial respiration.[1] Do not use the mouth-to-mouth method if the substance was inhaled.

[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[5]

3. What personal protective equipment (PPE) is necessary when handling tert-butyl
chloroacetate?

To ensure safety, the following PPE should be worn:
o Eye/Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

e Hand Protection: Handle with appropriate chemical-resistant gloves. Inspect gloves before
use and use a proper glove removal technique to avoid skin contact.[5]

» Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if exposure limits are exceeded or if irritation is experienced.[1] All handling
should be conducted in a chemical fume hood.[1]

4. How should | properly store tert-butyl chloroacetate?

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][6] Keep
containers tightly closed and upright to prevent leakage.[5] It is crucial to store it away from
heat, sparks, open flames, and other sources of ignition.[6] The substance is also moisture-
sensitive.[7]

5. What materials are incompatible with tert-butyl chloroacetate?
Avoid contact with strong oxidizing agents, strong bases, and metals.[1][2]
6. What should | do in the event of a spill?

In case of a spill, immediately evacuate the area and remove all sources of ignition.[4] Use
spark-proof tools and explosion-proof equipment for cleanup.[6] Absorb the spill with an inert
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material like dry sand or earth and place it into a suitable, closed container for disposal.[6]
Ensure adequate ventilation.[5]

Troubleshooting Guide

Issue Possible Cause Recommended Action

While a slight yellow color may
not indicate significant
degradation for all
applications, for high-purity
work, it is advisable to purify
Material has developed a Exposure to impurities or slight  the material. Purification can
yellow color. decomposition over time. be achieved by dissolving in
ether, washing with water, 10%
sulfuric acid, and saturated
sodium bicarbonate solution,
followed by drying and vacuum
distillation.[8][9]

Do not use the material.
Visible precipitate or solid Contamination or Dispose of it as hazardous
formation in the liquid. decomposition. waste according to your

institution's guidelines.

Check the container for any

damage or improper sealing. If
Strong, irritating odor is more A possible leak or spill from the aleak is detected, handle it as
pungent than usual. container. a spill, wearing appropriate

PPE. Ensure the storage area

is well-ventilated.

Quantitative Data Summary

The following tables provide key quantitative data for tert-butyl chloroacetate.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C6H11CIO2 [1]
Molecular Weight 150.60 g/mol [10]
Appearance Clear colorless to yellow liquid [8]

Odor Strong, camphor-like [1]

Boiling Point 48-49 °C @ 11 mmHg [1]

Flash Point 46 °C (114.8 °F) [1]
Specific Gravity 1.053 g/mL at 25 °C 9]
Solubility in Water <0.1 g/L (20°C) [1]

Toxicological Data

Test Species Value Source(s)
LD50 Oral Rat 380 mg/kg [5]
LC50 Inhalation Rat 4.738 mg/m3 (4 h) [5]

Experimental Protocols

Spill Neutralization and Cleanup

e Evacuate and Ventilate: Immediately clear the area of all personnel and ensure there is
adequate ventilation. Remove any potential ignition sources.

« Don PPE: Put on all required personal protective equipment, including respiratory protection,
chemical-resistant gloves, safety goggles, a face shield, and protective clothing.

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry
sand, or earth.[1]

o Collection: Use non-sparking tools to carefully collect the absorbed material and place it into
a labeled, sealable container for hazardous waste.[6]
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o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all cleaning materials for disposal as hazardous waste.

» Disposal: Dispose of the waste container according to institutional and local regulations for
hazardous chemical waste.[10]

Diagrams
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Caption: Workflow for safe handling and storage of tert-butyl chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage precautions for tert-butyl
chloroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093202#handling-and-storage-precautions-for-tert-
butyl-chloroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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